Cas no 2096317-55-2 (4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one)

4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one is a fluorinated heterocyclic compound featuring a fused pyrazoloquinoline core. Its structural complexity, including the 3-fluorophenyl substituent and dimethyl-substituted tetrahydroquinoline moiety, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the amino group at the 4-position enhances its reactivity, enabling further functionalization for drug discovery applications. This compound exhibits potential as a scaffold for developing biologically active molecules, particularly in kinase inhibition or CNS-targeted therapies. Its rigid, polycyclic structure contributes to selective binding interactions, while the fluorine atom may improve metabolic stability and bioavailability. The compound is typically handled under controlled conditions due to its specialized nature.

4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one structure

2096317-55-2 structure

Product Name:4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one

CAS No:2096317-55-2

MF:C₁₈H₁₇FN₄O

MW:324.352186918259

CID:4773406

Update Time:2025-06-25

4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one
- STL508479
- 4-amino-1-(3-fluorophenyl)-7,7-dimethyl-1H,5H,6H,7H,8H-pyrazolo[3,4-b]quinolin-5-one
- 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one
- Inchi： 1S/C18H17FN4O/c1-18(2)7-13-15(14(24)8-18)16(20)12-9-21-23(17(12)22-13)11-5-3-4-10(19)6-11/h3-6,9H,7-8H2,1-2H3,(H2,20,22)
- InChI Key： MIMOOADZKJOMPW-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N1C2=C(C=N1)C(=C1C(CC(C)(C)CC1=N2)=O)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 513
XLogP3: 3.4
Topological Polar Surface Area: 73.8

4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A183125-50mg	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one	2096317-55-2		50mg	$ 65.00	2022-06-08
TRC	A183125-100mg	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one	2096317-55-2		100mg	$ 105.00	2022-06-08
A2B Chem LLC	BA35323-500mg	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5h-pyrazolo[3,4-b]quinolin-5-one	2096317-55-2	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	BA35323-1g	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5h-pyrazolo[3,4-b]quinolin-5-one	2096317-55-2	>95%	1g	$439.00	2024-04-20
abcr	AB561259-500mg	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one; .	2096317-55-2		500mg	€205.00	2025-04-20
abcr	AB561259-1g	4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one; .	2096317-55-2		1g	€237.00	2025-04-20

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Additional information on 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one

Recent Advances in the Study of 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one (CAS: 2096317-55-2)

The compound 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one (CAS: 2096317-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrazoloquinoline scaffold, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of research has been the compound's role as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. CDK dysregulation is a hallmark of many cancers, making CDK inhibitors a valuable therapeutic target. In vitro studies have demonstrated that 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one exhibits selective inhibition of CDK4/6, with IC50 values in the nanomolar range. This selectivity is attributed to the compound's unique binding mode within the ATP-binding pocket of CDK4/6, as revealed by X-ray crystallography studies.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating neurodegenerative diseases. Preliminary data suggest that it may modulate tau protein phosphorylation, a key pathological feature in Alzheimer's disease. However, further in vivo studies are required to validate these findings and assess the compound's blood-brain barrier permeability.

The synthetic route for 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one has also been optimized in recent years. A novel one-pot multicomponent reaction has been developed, significantly improving yield and reducing production costs. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the compound's clinical translation. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent structure-activity relationship (SAR) studies have identified key positions on the molecular scaffold that can be modified to improve these properties without compromising its kinase inhibitory activity.

In conclusion, 4-Amino-1-(3-fluorophenyl)-7,7-dimethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one represents a promising lead compound in medicinal chemistry, with potential applications in oncology and neurology. Continued research efforts are expected to further elucidate its therapeutic potential and address current limitations in its drug-like properties.